![molecular formula C10H11FO2 B3115456 (3R)-3-(4-Fluorophenyl)butanoic acid CAS No. 209679-21-0](/img/structure/B3115456.png)
(3R)-3-(4-Fluorophenyl)butanoic acid
Overview
Description
“(3R)-3-(4-Fluorophenyl)butanoic acid” is a chemical compound with the molecular formula C10H11FO2 . It has a molecular weight of 182.2 . The IUPAC name for this compound is 4-(4-fluorophenyl)butanoic acid .
Molecular Structure Analysis
The molecular structure of “(3R)-3-(4-Fluorophenyl)butanoic acid” can be represented by the SMILES notation: O=C(O)CCCC1=CC=C(F)C=C1 . This indicates that the compound contains a carboxylic acid group (O=C(O)) and a 4-fluorophenyl group (C1=CC=C(F)C=C1) attached to a butyl chain (CCCC).Physical And Chemical Properties Analysis
“(3R)-3-(4-Fluorophenyl)butanoic acid” is a building block in synthetic chemistry . The compound should be stored at room temperature .Scientific Research Applications
Molecular Structure and Spectroscopy
Research into the vibrational and electronic structure of related compounds, such as unnatural amino acids that include fluorinated phenyl groups, employs advanced spectroscopic techniques. For instance, DFT and ab initio computations, aided by IR and Raman spectroscopy, have elucidated the zwitterionic structures of these compounds, revealing intra- and intermolecular hydrogen bonding and their correlation with characteristic absorption spectra (Pallavi & Tonannavar, 2020). Such studies contribute to our understanding of molecular interactions and electronic properties.
Organic Synthesis
The compound and its derivatives have found applications in organic synthesis. For example, the synthesis of 3-indolyl α,β-unsaturated carbonyl compounds demonstrates the utility of related fluorophenyl compounds as substrates in acid-catalyzed reactions, highlighting their role in producing compounds with potential pharmaceutical applications (Wang & Ikemoto, 2005).
Corrosion Inhibition
Research has been conducted on the synthesis and characterization of acrylamide derivatives, including compounds with fluorophenyl groups, for use as corrosion inhibitors in metal solutions. These studies utilize chemical and electrochemical methods to assess the effectiveness of these compounds in protecting metals from corrosion, illustrating the potential industrial applications of fluorophenyl derivatives (Abu-Rayyan et al., 2022).
Material Science
In material science, the exploration of metal-organic frameworks (MOFs) with fluorinated components has shown significant promise. For instance, rare earth fcu-MOFs synthesized with fluorinated acids demonstrate selective adsorption kinetics, ideal for gas/vapor separations. This research underlines the role of fluorophenyl derivatives in developing advanced materials with specific functional properties (Xue et al., 2015).
Safety and Hazards
properties
IUPAC Name |
(3R)-3-(4-fluorophenyl)butanoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FO2/c1-7(6-10(12)13)8-2-4-9(11)5-3-8/h2-5,7H,6H2,1H3,(H,12,13)/t7-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RGWUPQHXIQNHFN-SSDOTTSWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)O)C1=CC=C(C=C1)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CC(=O)O)C1=CC=C(C=C1)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70654357 | |
Record name | (3R)-3-(4-Fluorophenyl)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70654357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3R)-3-(4-Fluorophenyl)butanoic acid | |
CAS RN |
209679-21-0 | |
Record name | (3R)-3-(4-Fluorophenyl)butanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70654357 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.